Cas no 70057-66-8 (5-(1,1'-Biphenyl-4-Yl)-1,3,4-Thiadiazol-2-Amine)

5-(1,1'-Biphenyl-4-Yl)-1,3,4-Thiadiazol-2-Amine structure
70057-66-8 structure
Product Name:5-(1,1'-Biphenyl-4-Yl)-1,3,4-Thiadiazol-2-Amine
CAS No:70057-66-8
MF:C14H11N3S
MW:253.322241067886
MDL:MFCD02664065
CID:1740625
PubChem ID:3734655
Update Time:2025-04-21

5-(1,1'-Biphenyl-4-Yl)-1,3,4-Thiadiazol-2-Amine Chemical and Physical Properties

Names and Identifiers

    • 5-(4-phenylphenyl)-1,3,4-thiadiazol-2-amine
    • 5-(biphenyl-4-yl)-1,3,4-thiadiazol-2-amine
    • AC1MVL7V
    • SureCN6538646
    • MolPort-000-147-553
    • BBL020169
    • STK887528
    • 2-AMINO-5-(BIPHENYL-4-YL)-1,3,4-THIADIAZOLE
    • 5-BIPHENYL-4-YL-[1,3,4]THIADIAZOL-2-YLAMINE
    • 5-(4-Biphenylyl)-1,3,4-thiadiazol-2-amine
    • DB-242171
    • MFCD02664065
    • AKOS001476951
    • SY249409
    • 70057-66-8
    • AS-38717
    • 5-([1,1'-BIPHENYL]-4-YL)-1,3,4-THIADIAZOL-2-AMINE
    • SCHEMBL6538646
    • 5-biphenyl-4-yl-1,3,4-thiadiazol-2-amine
    • CS-0206749
    • CHEMBL4203880
    • DTXSID00395706
    • 5-(1,1'-Biphenyl-4-Yl)-1,3,4-Thiadiazol-2-Amine
    • MDL: MFCD02664065
    • Inchi: 1S/C14H11N3S/c15-14-17-16-13(18-14)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H,(H2,15,17)
    • InChI Key: HMBUEMMYOIVIOM-UHFFFAOYSA-N
    • SMILES: S1C(N)=NN=C1C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 253.06736854g/mol
  • Monoisotopic Mass: 253.06736854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 80Ų

5-(1,1'-Biphenyl-4-Yl)-1,3,4-Thiadiazol-2-Amine Pricemore >>

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